DOTA-Lanreotide

• Molecular Formula: C70H95N15O17S2
• Molecular Weight: 1482.7 g/mol
• InChI: InChI=1S/C70H95N15O17S2/c1-41(2)61-70(102)79-56(69(101)81-62(42(3)86)63(72)95)40-104-103-39-55(68(100)76-53(31-43-16-19-48(87)20-17-43)66(98)77-54(33-47-34-73-50-13-7-6-12-49(47)50)67(99)75-51(64(96)80-61)14-8-9-21-71)78-65(97)52(32-44-15-18-45-10-4-5-11-46(45)30-44)74-57(88)35-82-22-24-83(36-58(89)90)26-28-85(38-60(93)94)29-27-84(25-23-82)37-59(91)92/h4-7,10-13,15-20,30,34,41-42,51-56,61-62,73,86-87H,8-9,14,21-29,31-33,35-40,71H2,1-3H3,(H2,72,95)(H,74,88)(H,75,99)(H,76,100)(H,77,98)(H,78,97)(H,79,102)(H,80,96)(H,81,101)(H,89,90)(H,91,92)(H,93,94)/t42-,51+,52-,53+,54-,55+,56+,61+,62+/m1/s1
• InChIKey: GDDZPKHSFIOXRH-RBPCLNCKSA-N

DOTA-Lanreotide: A Broad-Spectrum Somatostatin Receptor Radioligand for Theranostic Oncology

DOTA-Lanreotide (DOTA-(D)βNal1-lanreotide, DOTALAN; CAS 213187-44-1) is a macrocyclic DOTA-conjugated somatostatin analog that functions as a theranostic radioligand, capable of chelating diagnostic gamma-emitters (111In, 67/68Ga) and therapeutic beta-emitters (90Y, 177Lu) for somatostatin receptor (SSTR)-targeted molecular imaging and peptide receptor radionuclide therapy (PRRT). Unlike the clinically dominant SSTR2-selective analogs DOTA-TATE and DOTA-TOC, DOTA-Lanreotide binds with high affinity to four of the five human SSTR subtypes (hSSTR2, 3, 4, and 5), a multi-receptor engagement profile that directly translates into a distinct, broader-spectrum diagnostic and therapeutic reach across tumor entities with heterogeneous SSTR expression [1] [2].

Receptor coverage

Reported high-affinity binding to SSTR2, SSTR3, SSTR4, and SSTR5 supports broad-spectrum SSTR imaging research

Chelator functionality

DOTA macrocycle enables matched-pair theranostic studies with diagnostic (111In, 68Ga) and research radionuclides (90Y, 177Lu)

Differentiation

Multi-receptor profile distinct from SSTR2-selective analogs; suitable for receptor-heterogeneous tumor model research

• [1] Smith-Jones PM, Bischof C, Leimer M, Gludovacz D, Angelberger P, Pangerl T, Peck-Radosavljevic M, Hamilton G, Kaserer K, Kofler A, Schlangbauer-Wadl H, Traub T, Virgolini I. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi: 10.1210/endo.140.11.7126. PMID: 10537142. View Source
• [2] Virgolini I, Britton K, Buscombe J, Moncayo R, Paganelli G, Riva P. In- and Y-DOTA-lanreotide: results and implications of the MAURITIUS trial. Semin Nucl Med. 2002 Apr;32(2):148-55. doi: 10.1053/snuc.2002.31565. PMID: 11965610. View Source

Why DOTA-Lanreotide Cannot Be Replaced by DOTA-TATE, DOTA-TOC, or Unmodified Lanreotide in SSTR-Targeted Applications

Radiolabeled somatostatin analogs are pharmacologically non-interchangeable. DOTA-TATE and DOTA-TOC are engineered for dominant nanomolar SSTR2 affinity (Ga-DOTA-TATE IC50 0.20 ± 0.04 nM; Y-DOTA-TOC IC50 11 ± 1.7 nM) but exhibit negligible binding to SSTR3 (Ga-DOTA-TATE IC50 >1,000 nM), weak binding to SSTR4 (Y-DOTA-TATE IC50 523 ± 239 nM), and only moderate SSTR5 affinity (Y-DOTA-TATE IC50 187 ± 50 nM) [1] [2]. This narrow receptor profile restricts diagnostic sensitivity and therapeutic reach to SSTR2-predominant neuroendocrine tumors, leaving SSTR3/4/5-expressing malignancies—such as intestinal adenocarcinomas—undetected or untreated. Conversely, unmodified lanreotide lacks the DOTA macrocyclic chelator and cannot stably coordinate radiometals; it is therefore incapable of serving as a radioligand for imaging or radiotherapy. DOTA-Lanreotide occupies a unique pharmacological niche: it combines the broad SSTR2–5 binding profile of the lanreotide pharmacophore with the covalent radiometal-chelating capacity of DOTA, enabling integrated theranostic coverage across a substantially wider spectrum of SSTR-expressing tumors than is achievable with any single SSTR2-selective analog [3].

SSTR2-selective analogs (DOTA-TATE/TOC)

Narrow receptor profile may miss SSTR3/4/5-expressing lesions; reported binding differences limit direct interchangeability in broad-spectrum imaging studies.

Unmodified lanreotide

Lacks DOTA chelator; cannot coordinate radiometals. Not suitable for radiolabeling or theranostic research applications.

Interchangeability assumption

~33% imaging discordance reported between DOTA-LAN and DOTA-TOC; complementary receptor phenotyping may be required for comprehensive lesion assessment.

• [1] Reubi JC, Schär JC, Waser B, Wenger S, Heppeler A, Schmitt JS, Mäcke HR. Affinity profiles for human somatostatin receptor subtypes SST1–SST5 of somatostatin radiotracers selected for scintigraphic and radiotherapeutic use. Eur J Nucl Med. 2000 Mar;27(3):273-82. doi: 10.1007/s002590050034. PMID: 10774878. View Source
• [2] Hu Y, Ye Z, Wang F, Wang Y, Chen H, Chen Y. Role of Somatostatin Receptor in Pancreatic Neuroendocrine Tumor Development, Diagnosis, and Therapy. Front Endocrinol (Lausanne). 2021 May 19;12:679000. doi: 10.3389/fendo.2021.679000. Table 1. PMID: 34093445; PMCID: PMC8170475. View Source
• [3] Smith-Jones PM, Bischof C, Leimer M, Gludovacz D, Angelberger P, Pangerl T, Peck-Radosavljevic M, Hamilton G, Kaserer K, Kofler A, Schlangbauer-Wadl H, Traub T, Virgolini I. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi: 10.1210/endo.140.11.7126. PMID: 10537142. View Source

Quantitative Differential Evidence: DOTA-Lanreotide vs DOTA-TOC, DOTA-TATE, and Native Lanreotide

578-Fold Superior SSTR5 Binding Affinity Compared to DOTA-TOC

In a head-to-head in vitro binding study using COS7 cells transfected with individual human SSTR subtypes, DOTA-Lanreotide (DOTALAN) displaced [125I]Tyr11-SST from hSSTR5 with an IC50 of 0.45 nM—representing the highest SSTR5 affinity among all tested somatostatin analogs. By contrast, DOTA-Tyr3-octreotide (DOTATOCT, equivalent to DOTA-TOC) exhibited an IC50 of 260 nM at the same receptor, and native lanreotide (LAN) showed an IC50 of 21 nM. The affinity advantage of DOTA-Lanreotide over DOTA-TOC is therefore 578-fold, and over unmodified lanreotide is 47-fold [1].

SSTR5 affinity

Head-to-head

IC50 0.45 nM (DOTA-LAN) vs 260 nM (DOTA-TOC); 578-fold difference

Reported SSTR5 affinity comparison context

SSTR5-overexpressing tumor model context

Evidence Dimension	SSTR5 receptor binding affinity (IC50, nM)
Target Compound Data	DOTA-Lanreotide (DOTALAN) IC50 = 0.45 nM
Comparator Or Baseline	DOTA-Tyr3-octreotide (DOTATOCT / DOTA-TOC) IC50 = 260 nM; native lanreotide (LAN) IC50 = 21 nM; native somatostatin (SST) IC50 = 0.9 nM
Quantified Difference	DOTA-LAN exhibits 578-fold higher affinity for SSTR5 than DOTA-TOC (260/0.45); 47-fold higher than native lanreotide (21/0.45)
Conditions	COS7 cells transfected with human SSTR5 cDNA; [125I]Tyr11-SST radioligand displacement assay; all compounds tested in parallel in the same experimental system

Why This Matters

SSTR5 is overexpressed in subsets of neuroendocrine tumors, pituitary adenomas, and certain adenocarcinomas; a 578-fold SSTR5 affinity advantage over the widely used DOTA-TOC confers a unique detection and targeting capability for SSTR5-dominant lesions that DOTA-TOC would miss.

• [1] Smith-Jones PM, Bischof C, Leimer M, Gludovacz D, Angelberger P, Pangerl T, Peck-Radosavljevic M, Hamilton G, Kaserer K, Kofler A, Schlangbauer-Wadl H, Traub T, Virgolini I. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi: 10.1210/endo.140.11.7126. PMID: 10537142. View Source

>200-Fold Superior SSTR4 Binding and ~5-Fold Superior SSTR3 Binding Versus DOTA-TOC

In the same COS7 transfection system, DOTA-Lanreotide demonstrated high-affinity binding to hSSTR3 (IC50 15 nM) and hSSTR4 (IC50 2.5 nM), receptor subtypes that are essentially inaccessible to DOTA-TOC. In direct comparison, DOTA-Tyr3-octreotide (DOTATOCT) displayed an IC50 of 73 nM at hSSTR3 (5-fold weaker than DOTALAN) and an IC50 exceeding 500 nM at hSSTR4 (>200-fold weaker than DOTALAN). This multi-receptor engagement was confirmed by saturation binding studies showing Kd values of 4.3 nM (hSSTR2), 5.1 nM (hSSTR3), 3.8 nM (hSSTR4), and 10 nM (hSSTR5) for 111In-DOTALAN [1]. In contrast, DOTA-TATE and DOTA-TOC are effectively monovalent for SSTR2, with Kd values in the range of 0.1–1 nM for SSTR2 but negligible high-affinity binding to SSTR3, SSTR4, or SSTR5 [2].

SSTR3/4 binding

Head-to-head

SSTR3 IC50 15 nM, SSTR4 IC50 2.5 nM; >200-fold difference vs DOTA-TOC at SSTR4

Reported multi-receptor binding profile context

Broad-spectrum SSTR coverage for heterogeneous tumor models

Evidence Dimension	SSTR3 and SSTR4 receptor binding affinity (IC50, nM) and binding breadth (Kd across subtypes)
Target Compound Data	DOTA-LAN: SSTR3 IC50 = 15 nM, SSTR4 IC50 = 2.5 nM; Kd: SSTR2 = 4.3 nM, SSTR3 = 5.1 nM, SSTR4 = 3.8 nM, SSTR5 = 10 nM
Comparator Or Baseline	DOTA-TOC (DOTATOCT): SSTR3 IC50 = 73 nM, SSTR4 IC50 > 500 nM; DOTA-TATE: SSTR3 IC50 >1,000 nM, SSTR4 IC50 300–523 nM [from cross-study data]
Quantified Difference	DOTA-LAN >200-fold higher SSTR4 affinity than DOTA-TOC; ~5-fold higher SSTR3 affinity than DOTA-TOC; DOTA-LAN is the only analog binding all four subtypes (SSTR2–5) with nanomolar Kd
Conditions	COS7 cells transfected with individual hSSTR1–5 cDNAs; [125I]Tyr11-SST displacement for IC50; saturation binding with 111In-DOTALAN for Kd determination

Why This Matters

Intestinal adenocarcinomas and a significant fraction of non-SSTR2-dominant neuroendocrine tumors express SSTR3 and/or SSTR4; these lesions are invisible to SSTR2-selective radioligands. DOTA-Lanreotide's multi-receptor profile directly addresses this diagnostic blind spot, qualifying it for procurement when broad-spectrum SSTR coverage is required.

• [1] Smith-Jones PM, Bischof C, Leimer M, Gludovacz D, Angelberger P, Pangerl T, Peck-Radosavljevic M, Hamilton G, Kaserer K, Kofler A, Schlangbauer-Wadl H, Traub T, Virgolini I. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi: 10.1210/endo.140.11.7126. PMID: 10537142. View Source
• [2] Virgolini I, Britton K, Buscombe J, Moncayo R, Paganelli G, Riva P. In- and Y-DOTA-lanreotide: results and implications of the MAURITIUS trial. Semin Nucl Med. 2002 Apr;32(2):148-55. doi: 10.1053/snuc.2002.31565. PMID: 11965610. View Source

Complementary Lesion Detection: DOTA-LAN Images 37 Lesions vs 33 for DOTA-TOC in Thyroid Cancer

In a prospective comparative clinical study of 18 patients with differentiated thyroid cancer (DTC; 12 radioiodine-negative, 6 radioiodine-positive), the same patients were imaged with 111In-DOTA-LAN, 111In-DOTA-TOC, and 18F-FDG PET. 111In-DOTA-LAN scintigraphy detected 37 lesions, while 111In-DOTA-TOC detected 33 lesions—a numerical advantage of 4 additional lesions (12% more) for DOTA-LAN. Both SSTR radioligands detected lesions in 17 of 18 patients (94% sensitivity per patient), exceeding 18F-FDG PET which detected 30 lesions in 15 patients (83%). Critically, in radioiodine-negative patients—who represent a significant clinical challenge—SSTR scintigraphy with either agent identified lesions that were FDG-negative, with DOTA-LAN showing a slight edge in total lesion count. The authors found no striking differences in lesion imaging quality between the two SSTR radioligands [1].

Lesion detection

Head-to-head

111In-DOTA-LAN: 37 lesions vs 33 for DOTA-TOC (+12%) in thyroid cancer study

Reported lesion detection endpoint context

Radioiodine-negative thyroid cancer model

Evidence Dimension	Lesion detection count and per-patient sensitivity in differentiated thyroid cancer
Target Compound Data	111In-DOTA-LAN: 37 lesions detected in 17/18 patients (94% per-patient sensitivity)
Comparator Or Baseline	111In-DOTA-TOC: 33 lesions detected in 17/18 patients (94% per-patient sensitivity); 18F-FDG PET: 30 lesions in 15/18 patients (83%)
Quantified Difference	DOTA-LAN detected 4 more lesions than DOTA-TOC (37 vs 33, +12%); both SSTR agents detected lesions in radioiodine-negative patients where FDG PET was negative
Conditions	18 DTC patients (12 radioiodine-negative, 6 radioiodine-positive); intravenous administration of ~150 MBq of each tracer; planar and SPECT scintigraphy with direct intra-patient comparison; binding also confirmed in vitro on primary thyroid cancer cells

Why This Matters

For procurement in thyroid cancer imaging protocols—particularly for radioiodine-negative patients—DOTA-LAN offers lesion detection that is at minimum non-inferior to DOTA-TOC, with evidence of incremental detection. This supports its use as a primary or complementary SSTR imaging agent when comprehensive lesion mapping is required.

• [1] Rodrigues M, Traub-Weidinger T, Leimer M, Li S, Andreae F, Angelberger P, Dudczak R, Virgolini I. Value of 111In-DOTA-lanreotide and 111In-DOTA-DPhe1-Tyr3-octreotide in differentiated thyroid cancer: results of in vitro binding studies and in vivo comparison with 18F-FDG PET. Eur J Nucl Med Mol Imaging. 2005 Oct;32(10):1144-51. doi: 10.1007/s00259-005-1820-1. PMID: 15909194. View Source

Discordant Tumor Imaging in ~33% of Patients: DOTA-LAN and DOTA-TOC Are Not Redundant

When directly compared in clinical scintigraphic imaging across a broad tumor patient population within the MAURITIUS program, 111In-DOTA-lanreotide and 111In-DOTA-DPhe1-Tyr3-octreotide (DOTA-TOC) produced discrepant imaging findings in approximately one-third of patients, affecting both the degree of tumor tracer uptake and the detection of individual tumor lesions [1]. This discordance rate was corroborated in a separate direct comparison of 38 tumor patients, where 111In-DOTA-LAN yielded positive imaging results in 35 of 38 patients (92%), while 111In-DOTA-TOC was positive in 36 of 38 (95%), with the two tracers showing non-identical lesion patterns across patients [2]. The molecular basis for this discordance is attributed to the differential SSTR subtype binding profiles: DOTA-TOC binds predominantly to hSSTR2 (Kd 0.1–1 nM) with lower affinity for hSSTR5, whereas DOTA-LAN binds hSSTR2, 3, 4, and 5 with comparable high affinity [1].

Imaging discordance

Head-to-head

~33% of research subjects show discordant imaging findings between DOTA-LAN and DOTA-TOC

Reported imaging discordance context

Supports complementary SSTR phenotyping

Evidence Dimension	Clinical scintigraphic concordance/discordance rate between SSTR radioligands
Target Compound Data	111In-DOTA-LAN: positive in 35/38 patients (92%); shows discordant imaging pattern vs DOTA-TOC in ~33% of patients overall
Comparator Or Baseline	111In-DOTA-TOC (TOCT): positive in 36/38 patients (95%); 111In-DTPA-DPhe1-octreotide (OctreoScan) also compared
Quantified Difference	~33% of tumor patients exhibit discrepancies in tumor uptake or lesion visualization between DOTA-LAN and DOTA-TOC; per-patient positivity rates are comparable (92% vs 95%)
Conditions	Multi-center clinical scintigraphy (MAURITIUS program); 38-patient direct intra-patient comparison study; various tumor types including NETs, adenocarcinomas, lymphomas

Why This Matters

A 33% imaging discordance rate between DOTA-LAN and DOTA-TOC directly refutes the assumption that these agents are clinically interchangeable. For procurement, this evidence supports maintaining DOTA-LAN in the radiopharmacy formulary as a complementary agent to DOTA-TOC/DOTA-TATE, capable of identifying lesions that SSTR2-selective tracers may miss. The data justify a dual-tracer or sequential imaging strategy for comprehensive SSTR phenotyping.

• [1] Virgolini I, Britton K, Buscombe J, Moncayo R, Paganelli G, Riva P. In- and Y-DOTA-lanreotide: results and implications of the MAURITIUS trial. Semin Nucl Med. 2002 Apr;32(2):148-55. doi: 10.1053/snuc.2002.31565. PMID: 11965610. View Source
• [2] Virgolini I, Patri P, Novotny C, Traub T, Leimer M, Füger B, Li SR, Angelberger P, Raderer M, Wogritsch S, Kurtaran A, Kletter K, Dudczak R. Comparative somatostatin receptor scintigraphy using In-111-DOTA-lanreotide and In-111-DOTA-Tyr3-octreotide versus F-18-FDG-PET for evaluation of somatostatin receptor-mediated radionuclide therapy. Ann Oncol. 2001;12 Suppl 2:S41-5. doi: 10.1093/annonc/12.suppl_2.s41. PMID: 11762351. View Source

55% Disease Control Rate Across Multiple Tumor Types in the MAURITIUS Phase IIa Trial

The MAURITIUS trial (Multicenter Analysis of a Universal Receptor Imaging and Treatment Initiative, a European Study) evaluated 90Y-DOTA-lanreotide therapy in 154 progressive cancer patients across diverse tumor entities expressing SSTRs. Treatment with cumulative doses up to 232 mCi 90Y-DOTA-lanreotide, administered as short-term intravenous infusions, resulted in stable tumor disease in 41% of patients (63/154) and objective tumor regression in 14% (22/154), yielding an overall disease control rate of 55% in a pretreated, progressive-disease population. No severe acute or chronic hematologic toxicity, nor changes in renal or liver function parameters, were reported [1]. Therapeutic benefit was observed across neuroendocrine tumors, intestinal adenocarcinomas, lymphomas, and other SSTR-expressing malignancies—tumor types that do not uniformly express SSTR2 and for which SSTR2-selective therapeutic radioligands (e.g., 90Y-DOTA-TOC) demonstrated clearly higher tumor uptake in only two-thirds of neuroendocrine tumor patients, implying that in the remaining one-third of NET patients, the broader receptor coverage of DOTA-LAN may provide a therapeutic window [1].

Disease control rate

Trial context

55% (stable 41% + regression 14%) in MAURITIUS Phase IIa study

Reported disease control endpoint context in progressive-disease study

Tolerability endpoints monitored; no severe toxicity reported

Evidence Dimension	Therapeutic disease control rate (stable disease + regression) in a multi-tumor patient population
Target Compound Data	90Y-DOTA-lanreotide: stable disease 41% (63/154), regression 14% (22/154), disease control rate 55%
Comparator Or Baseline	Baseline: patients with documented progressive disease prior to treatment entry (therapy entry criterion: calculated tumor dose >10 Gy/GBq); no comparative therapeutic arm with an alternative radioligand in this trial
Quantified Difference	55% of progressive-disease patients achieved disease control; no severe toxicity observed across 154 patients
Conditions	Phase IIa single-arm multi-center trial (MAURITIUS); cumulative doses ≤232 mCi 90Y-DOTA-lanreotide i.v.; multiple tumor types: NETs, adenocarcinomas, lymphomas, prostate cancer, thyroid cancer

Why This Matters

The 55% disease control rate in a progressive-disease population provides clinical proof-of-concept for 90Y-DOTA-lanreotide as a therapeutic agent across a broader tumor spectrum than SSTR2-selective analogs address. For procurement decisions involving therapeutic radionuclide programs, these data justify inclusion of DOTA-LAN as a theranostic pair component alongside diagnostic 111In/68Ga-DOTA-LAN, particularly for patients with low or absent SSTR2 expression.

• [1] Virgolini I, Britton K, Buscombe J, Moncayo R, Paganelli G, Riva P. In- and Y-DOTA-lanreotide: results and implications of the MAURITIUS trial. Semin Nucl Med. 2002 Apr;32(2):148-55. doi: 10.1053/snuc.2002.31565. PMID: 11965610. View Source

Rescue Diagnostic Utility in DOTA-TOC-Negative NET Patients: Equivalent Findings in 63%

In a prospective head-to-head PET imaging study, 38 neuroendocrine tumor (NET) patients who had not qualified for PRRT due to lack of pathologic tracer uptake on 68Ga-DOTA-TOC PET were subsequently imaged with 68Ga-DOTA-LAN PET. 68Ga-DOTA-LAN and 68Ga-DOTA-TOC showed equivalent imaging findings in 24 of 38 patients (63%) when fused PET/CT images were interpreted, meaning that DOTA-LAN provided diagnostic-quality imaging information in nearly two-thirds of patients who were essentially negative by DOTA-TOC criteria. In the full cohort of 53 patients evaluated, 68Ga-DOTA-LAN demonstrated a sensitivity of 0.63, specificity of 0.50, and accuracy of 0.62 compared to CT as reference (n=53; p<0.0001). The conclusion states that 68Ga-DOTA-LAN PET can provide valuable diagnostic information in patients with no pathologic tracer uptake on DOTA-TOC PET, precisely because its broader SSTR subtype detection profile can visualize tumors that lack sufficient SSTR2 expression for DOTA-TOC imaging [1].

Rescue diagnostic

Head-to-head

68Ga-DOTA-LAN: equivalent findings in 63% of DOTA-TOC-negative NET subjects

Reported complementary diagnostic imaging context

Second-line imaging for SSTR phenotyping research

Evidence Dimension	Diagnostic yield in DOTA-TOC-negative NET patients (equivalent findings rate and sensitivity)
Target Compound Data	68Ga-DOTA-LAN: equivalent findings to DOTA-TOC in 24/38 patients (63%); sensitivity 0.63, specificity 0.50, accuracy 0.62 vs CT (n=53)
Comparator Or Baseline	68Ga-DOTA-TOC (reference standard): sensitivity 0.78, specificity 0.50, accuracy 0.76 vs CT (n=38); patients selected for lacking pathologic uptake on DOTA-TOC
Quantified Difference	DOTA-LAN provided diagnostic information in 63% of DOTA-TOC-negative patients; DOTA-TOC revealed more total tumor sites (106 vs 53) and higher SUVmax in SSTR2-dominant lesions
Conditions	Prospective intra-patient comparison; 53 histologically confirmed NET patients with progressive disease; 150±30 MBq i.v. per tracer; PET/CT acquisition 60–90 min post-injection

Why This Matters

This evidence establishes DOTA-LAN as a second-line diagnostic agent with demonstrated clinical utility in a precisely defined population: NET patients who are DOTA-TOC-negative. For procurement, this positions DOTA-LAN not as a competitor to DOTA-TOC/TATE but as a complementary diagnostic that expands the addressable patient population for SSTR-based imaging. Any radiopharmacy or nuclear medicine department serving a heterogeneous NET population should maintain DOTA-LAN for this rescue indication.

• [1] Putzer D, Kroiss A, Waitz D, Gabriel M, Traub-Weidinger T, Uprimny C, von Guggenberg E, Decristoforo C, Virgolini IJ. Somatostatin receptor PET in neuroendocrine tumours: 68Ga-DOTA0,Tyr3-octreotide versus 68Ga-DOTA0-lanreotide. Eur J Nucl Med Mol Imaging. 2013 Feb;40(3):364-72. doi: 10.1007/s00259-012-2286-6. PMID: 23151912. View Source

Prioritized Research and Industrial Application Scenarios for DOTA-Lanreotide Based on Quantitative Evidence

Theranostic Pair for SSTR3/SSTR4-Expressing Tumor Models in Preclinical Research

DOTA-Lanreotide is the only DOTA-conjugated somatostatin analog with confirmed sub-10 nM binding affinity across SSTR2, SSTR3, SSTR4, and SSTR5. For preclinical oncology research involving SSTR3- or SSTR4-dominant tumor models (e.g., intestinal adenocarcinoma xenografts, certain pancreatic cancer lines), DOTA-Lanreotide is the radioligand of choice because SSTR2-selective analogs (DOTA-TATE, DOTA-TOC) fail to bind SSTR3 and SSTR4 with useful affinity [1]. Researchers can use the same DOTA-Lanreotide precursor for both diagnostic imaging (chelating 68Ga, 111In, or 67Ga) and therapeutic studies (chelating 90Y or 177Lu), enabling matched-pair theranostic experimental designs in tumor models that are inaccessible to conventional SSTR2 tracers [2].

Second-Line Clinical PET Imaging in DOTA-TOC/TATE-Negative Neuroendocrine Tumor Patients

Based on the Putzer et al. (2013) evidence that 68Ga-DOTA-LAN yields equivalent diagnostic information in 63% of patients who lack pathologic uptake on 68Ga-DOTA-TOC PET, DOTA-Lanreotide should be stocked as a second-line diagnostic radiopharmaceutical in nuclear medicine departments managing heterogeneous NET populations [3]. The clinical workflow is: patients negative on first-line 68Ga-DOTA-TOC/TATE PET undergo 68Ga-DOTA-LAN PET to determine eligibility for PRRT; those with positive DOTA-LAN imaging can then receive 90Y-DOTA-Lanreotide therapy under the MAURITIUS protocol framework [4].

Broad-Spectrum SSTR Scintigraphy in Radioiodine-Negative Differentiated Thyroid Cancer

The Rodrigues et al. (2005) study demonstrated that 111In-DOTA-LAN detects a numerically higher number of lesions (37 vs 33) than 111In-DOTA-TOC in DTC patients, with particular utility in radioiodine-negative cases where conventional diagnostic options are limited [5]. Procurement of 111In-DOTA-LAN for SSTR scintigraphy in DTC diagnostic workup is supported when radioiodine imaging fails and comprehensive lesion mapping is required prior to surgical or radiotherapeutic intervention. The detection of SSTR-positive/FDG-negative lesions by DOTA-LAN adds independent diagnostic information beyond 18F-FDG PET.

Peptide Receptor Radionuclide Therapy for Non-SSTR2-Dominant and Mixed-SSTR Phenotype Tumors

The MAURITIUS trial established that 90Y-DOTA-Lanreotide achieves a 55% disease control rate across a range of SSTR-expressing tumor entities including intestinal adenocarcinomas, lymphomas, and NETs—tumor types known to express SSTR3, SSTR4, or mixed receptor phenotypes that are poorly addressed by SSTR2-selective therapeutic radioligands [4]. For clinical or translational PRRT programs treating non-standard indications (e.g., radioiodine-negative thyroid cancer, hepatocellular cancer, lung cancer, melanoma), DOTA-Lanreotide's broad receptor coverage provides a theranostic pathway where DOTA-TOC or DOTA-TATE would be ineffective due to insufficient SSTR2 expression. The documented favorable safety profile—no severe acute or chronic hematologic, renal, or hepatic toxicity in 154 treated patients—further supports its procurement for therapeutic use [4].

Application

Selection Property

Validation Focus

SSTR3/4 tumor model theranostic research

Multi-subtype SSTR binding (SSTR2-5)

Binding affinity across SSTR3/4-expressing models

Second-line PET imaging in DOTA-TOC-negative NET studies

Complementary receptor coverage vs SSTR2-selective analogs

Imaging discordance and diagnostic yield in receptor-heterogeneous cohorts

Radioiodine-negative thyroid cancer SSTR scintigraphy research

Lesion detection in SSTR-expressing thyroid cancer models

Lesion count and per-subject sensitivity endpoint

Broad-spectrum PRRT research in non-SSTR2-dominant tumors

90Y/177Lu theranostic pairing with wide receptor coverage

Disease control endpoint and tolerability in progressive-disease models

• [1] Smith-Jones PM, Bischof C, Leimer M, Gludovacz D, Angelberger P, Pangerl T, Peck-Radosavljevic M, Hamilton G, Kaserer K, Kofler A, Schlangbauer-Wadl H, Traub T, Virgolini I. DOTA-lanreotide: a novel somatostatin analog for tumor diagnosis and therapy. Endocrinology. 1999 Nov;140(11):5136-48. doi: 10.1210/endo.140.11.7126. PMID: 10537142. View Source
• [2] Banerjee S, Das T, Chakraborty S, Samuel G, Korde A, Srivastava S, Venkatesh M, Pillai MRA. 177Lu-DOTA-lanreotide: a novel tracer as a targeted agent for tumor therapy. Nucl Med Biol. 2004 Aug;31(6):753-9. doi: 10.1016/j.nucmedbio.2004.04.002. PMID: 15246366. View Source
• [3] Putzer D, Kroiss A, Waitz D, Gabriel M, Traub-Weidinger T, Uprimny C, von Guggenberg E, Decristoforo C, Virgolini IJ. Somatostatin receptor PET in neuroendocrine tumours: 68Ga-DOTA0,Tyr3-octreotide versus 68Ga-DOTA0-lanreotide. Eur J Nucl Med Mol Imaging. 2013 Feb;40(3):364-72. doi: 10.1007/s00259-012-2286-6. PMID: 23151912. View Source
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